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Compound of Interest

Compound Name: Imisopasem Manganese

Cat. No.: B1671796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
M40403, also known as imisopasem manganese, is a low molecular weight, synthetic,

manganese-based mimetic of the superoxide dismutase (SOD) enzyme.[1][2][3] It is a stable,

non-peptidyl molecule that catalytically converts superoxide radicals to molecular oxygen and

hydrogen peroxide.[4] This selective scavenging of superoxide, a key mediator of oxidative

stress and inflammation, without interfering with other reactive oxygen species, has positioned

M40403 as a promising therapeutic agent in a variety of preclinical models of diseases

associated with inflammation and oxidative damage. This guide provides a comprehensive

overview of the chemical structure, properties, and biological activities of M40403, along with

detailed experimental protocols for its evaluation.

Chemical Structure and Physicochemical Properties
M40403 is a manganese (II) complex with a pentaazamacrocyclic ligand. Its structure is

designed to mimic the active site of the native manganese SOD (MnSOD) enzyme.

Table 1: Physicochemical Properties of M40403
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Property Value Reference

Chemical Name

dichloromanganese;

(4R,9R,14R,19R)-3,10,13,20,2

6-

pentazatetracyclo[20.3.1.04,9.

014,19]hexacosa-1(26),22,24-

triene

[1]

Molecular Formula C21H35Cl2MnN5

Molecular Weight 483.4 g/mol

SMILES

C1CC[C@@H]2--INVALID-

LINK--

NCCN[C@@H]3CCCC[C@H]

3NCC4=CC=CC(=N4)CN2.Cl[

Mn]Cl

Solubility

DMF: 3 mg/ml; DMSO: 5

mg/ml; Ethanol: 20 mg/ml;

PBS (pH 7.2): 3 mg/ml; H2O:

15 mg/mL (with sonication and

heating recommended)

Pharmacodynamics: Superoxide Dismutase Mimetic
Activity
The primary mechanism of action of M40403 is its ability to catalytically dismutate superoxide

radicals. This activity is crucial in mitigating the damaging effects of oxidative stress in various

pathological conditions.

Table 2: Pharmacodynamic Properties of M40403
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Parameter Value Cell/System Reference

SOD Mimetic Activity

(kcat)
> 2 x 107 M-1s-1

NADPH Oxidase

Inhibition (IC50)
31.6 μM

Rat aortic smooth

muscle cells

Pharmacokinetics
Currently, detailed and tabulated pharmacokinetic data for M40403, such as Cmax, Tmax, and

AUC in various species and administration routes, are not readily available in the public

domain. Preclinical studies have utilized intravenous and intraperitoneal administration in

rodent models, suggesting systemic bioavailability via these routes. For other SOD mimetics,

such as Mn porphyrins, oral bioavailability has been reported to be in the range of 21-23% in

mice. Comprehensive pharmacokinetic studies are essential for the clinical development of

M40403.

Experimental Protocols
Carrageenan-Induced Pleurisy in Rats
This model is used to evaluate the anti-inflammatory properties of M40403 in an acute

inflammatory setting.

Methodology:

Animal Model: Male Sprague-Dawley rats.

Induction of Pleurisy:

Anesthetize rats with isoflurane.

Make a skin incision at the level of the left sixth intercostal space.

Inject 0.2 mL of a 1% (w/v) solution of λ-carrageenan in saline into the pleural cavity.

M40403 Administration:
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Administer M40403 (5-20 mg/kg) or vehicle intraperitoneally 15 minutes before

carrageenan injection.

Sample Collection (4 hours post-carrageenan):

Euthanize the animals.

Carefully open the chest and rinse the pleural cavity with 2 mL of saline containing heparin

(5 U/mL).

Aspirate the exudate and washing solution to measure the total volume.

Collect lung tissue for analysis of myeloperoxidase (MPO) activity and malondialdehyde

(MDA) levels.

TNBS-Induced Colitis in Rats
This model mimics inflammatory bowel disease and is used to assess the therapeutic potential

of M40403 in chronic inflammation.

Methodology:

Animal Model: Male Wistar rats.

Induction of Colitis:

Administer 2,4,6-trinitrobenzenesulfonic acid (TNBS) dissolved in 50% ethanol

intracolonically.

M40403 Administration:

Administer M40403 (e.g., 5 mg/kg) or vehicle intraperitoneally daily.

Monitoring and Sample Collection:

Monitor body weight and stool consistency daily.

After a set period (e.g., 4 days), euthanize the animals and collect colon tissue for

histological analysis, MPO activity, and MDA levels.
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Myeloperoxidase (MPO) Activity Assay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1671796?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MPO is an enzyme abundant in neutrophils, and its activity in tissues is a marker of neutrophil

infiltration.

Methodology:

Tissue Homogenization:

Homogenize pre-weighed tissue samples in ice-cold potassium phosphate buffer (50 mM,

pH 6.0) containing 0.5% hexadecyltrimethylammonium bromide (HTAB).

Extraction:

Subject the homogenate to freeze-thaw cycles to ensure complete extraction of MPO.

Centrifuge the homogenate and collect the supernatant.

Colorimetric Reaction:

Add the supernatant to a reaction mixture containing o-dianisidine dihydrochloride as the

substrate.

Measurement:

Measure the change in absorbance over time using a spectrophotometer at 460 nm.

Express MPO activity as units per gram of tissue.

Malondialdehyde (MDA) Assay
MDA is a product of lipid peroxidation and a widely used marker of oxidative stress.

Methodology:

Tissue Homogenization:

Homogenize tissue samples in a suitable buffer (e.g., 1.15% KCl solution).

Reaction with Thiobarbituric Acid (TBA):
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Add an aliquot of the homogenate to a reaction mixture containing sodium dodecyl sulfate

(SDS), acetic acid, and thiobarbituric acid (TBA).

Incubation:

Boil the samples for 60 minutes at 95°C to allow the formation of the MDA-TBA adduct.

Extraction and Measurement:

After cooling, centrifuge the samples.

Measure the absorbance of the supernatant at 532 nm.

Quantify MDA levels using a standard curve and express as nmol per mg of protein or

gram of tissue.

Signaling Pathways and Mechanism of Action
M40403 exerts its therapeutic effects by intercepting the superoxide radical, thereby preventing

the formation of more damaging reactive species like peroxynitrite. This action has several

downstream consequences that contribute to its anti-inflammatory and cytoprotective

properties.

// Nodes "Superoxide" [shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF",

label="Superoxide (O₂⁻)"]; "NO" [shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124",

label="Nitric Oxide (NO)"]; "M40403" [shape=diamond, fillcolor="#4285F4",

fontcolor="#FFFFFF", label="M40403"]; "Peroxynitrite" [shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF", label="Peroxynitrite (ONOO⁻)"]; "H2O2_O2" [shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF", label="H₂O₂ + O₂"]; "Inflammation" [shape=box,

fillcolor="#F1F3F4", fontcolor="#202124", label="Inflammation\n(e.g., Cytokine release,

Neutrophil infiltration)"]; "Cell_Damage" [shape=box, fillcolor="#F1F3F4", fontcolor="#202124",

label="Cellular Damage\n(e.g., Lipid peroxidation, DNA damage)"];

// Edges "Superoxide" -> "Peroxynitrite" [color="#EA4335"]; "NO" -> "Peroxynitrite"

[color="#EA4335"]; "M40403" -> "H2O2_O2" [label="Catalyzes", fontcolor="#4285F4",

color="#4285F4"]; "Superoxide" -> "M40403" [style=dashed, arrowhead=none,

color="#4285F4"]; "Peroxynitrite" -> "Inflammation" [color="#EA4335"]; "Peroxynitrite" ->
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"Cell_Damage" [color="#EA4335"]; "M40403" -> "Peroxynitrite" [label="Inhibits formation",

style=dashed, color="#34A853", fontcolor="#34A853"]; } .enddot Figure 3: Mechanism of Action

of M40403 in Mitigating Oxidative Stress.

Conclusion
M40403 is a potent and selective superoxide dismutase mimetic with demonstrated efficacy in

preclinical models of inflammatory diseases. Its well-defined mechanism of action, centered on

the scavenging of superoxide radicals, makes it a valuable tool for research into the roles of

oxidative stress in pathology. The detailed experimental protocols provided in this guide should

facilitate further investigation into the therapeutic potential of M40403 and similar compounds.

Future work should focus on obtaining comprehensive pharmacokinetic and toxicological data

to support its potential translation to clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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